Cas no 2098091-19-9 (2-Chloro-1-(4-ethoxyindolin-1-yl)propan-1-one)

• Product Name: 2-Chloro-1-(4-ethoxyindolin-1-yl)propan-1-one
• CAS No: 2098091-19-9
• MF: C₁₃H₁₆ClNO₂
• MW: 253.724642753601
• CID: 5728582
• PubChem ID: 121202443
• Update Time: 2025-05-25

2-Chloro-1-(4-ethoxyindolin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2098091-19-9
• AKOS026710626
• 2-chloro-1-(4-ethoxyindolin-1-yl)propan-1-one
• 2-chloro-1-(4-ethoxy-2,3-dihydroindol-1-yl)propan-1-one
• F1907-6257
• starbld0033389
• 1-Propanone, 2-chloro-1-(4-ethoxy-2,3-dihydro-1H-indol-1-yl)-
• 2-Chloro-1-(4-ethoxyindolin-1-yl)propan-1-one

• Inchi： 1S/C13H16ClNO2/c1-3-17-12-6-4-5-11-10(12)7-8-15(11)13(16)9(2)14/h4-6,9H,3,7-8H2,1-2H3
• InChI Key： MYCNCEQRDJDVMU-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1C2C=CC=C(C=2CC1)OCC)=O

Computed Properties

• Exact Mass: 253.0869564g/mol
• Monoisotopic Mass: 253.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.210±0.06 g/cm3(Predicted)
• Boiling Point: 454.3±45.0 °C(Predicted)
• pka: 0.63±0.20(Predicted)

Additional information on 2-Chloro-1-(4-ethoxyindolin-1-yl)propan-1-one

Comprehensive Overview of 2-Chloro-1-(4-ethoxyindolin-1-yl)propan-1-one (CAS No. 2098091-19-9)

2-Chloro-1-(4-ethoxyindolin-1-yl)propan-1-one, with the CAS number 2098091-19-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of indole derivatives, which are widely recognized for their diverse biological activities and applications in drug discovery. The presence of both chloro and ethoxy functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for indole-based compounds has surged due to their potential therapeutic properties, including anti-inflammatory, antimicrobial, and anticancer effects. Researchers are particularly interested in 2-Chloro-1-(4-ethoxyindolin-1-yl)propan-1-one as a precursor for developing novel small-molecule inhibitors targeting specific enzymes or pathways. Its unique chemical profile allows for modifications that can enhance bioavailability and target specificity, making it a valuable asset in medicinal chemistry.

The synthesis of 2-Chloro-1-(4-ethoxyindolin-1-yl)propan-1-one involves multi-step organic reactions, often starting from readily available indole precursors. Key steps include N-alkylation and chloroacetylation, which are well-documented in the literature. The compound's purity and stability are critical for its application in high-throughput screening and structure-activity relationship (SAR) studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize and validate its structure.

From an industrial perspective, 2-Chloro-1-(4-ethoxyindolin-1-yl)propan-1-one is often sourced from specialized chemical suppliers who adhere to stringent quality control standards. Its applications extend beyond pharmaceuticals, including use in agrochemicals and material science, where its reactive sites enable the creation of polymers or coatings with tailored properties. The compound's molecular weight and solubility parameters are frequently queried by researchers, reflecting its broad utility.

Environmental and safety considerations are paramount when handling 2-Chloro-1-(4-ethoxyindolin-1-yl)propan-1-one. While it is not classified as a hazardous substance, proper laboratory practices, including the use of personal protective equipment (PPE) and fume hoods, are recommended. Regulatory compliance with REACH and GHS guidelines ensures its safe transportation and storage.

In the context of AI-driven drug discovery, 2-Chloro-1-(4-ethoxyindolin-1-yl)propan-1-one has been featured in computational studies predicting its binding affinity to various protein targets. This aligns with the growing trend of integrating machine learning and cheminformatics to accelerate the identification of lead compounds. Searches for "indole derivatives in drug design" or "CAS 2098091-19-9 applications" highlight its relevance in contemporary research.

Future prospects for 2-Chloro-1-(4-ethoxyindolin-1-yl)propan-1-one include its potential role in personalized medicine and bioconjugation strategies. As the scientific community continues to explore its derivatives, this compound is poised to remain a focal point in the development of next-generation therapeutics. Its adaptability and synthetic accessibility underscore its importance in both academic and industrial settings.